Cas no 2172586-55-7 ({5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

5-(Difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine is a fluorinated triazole derivative characterized by its unique structural features, including difluoromethyl and trifluoropropyl substituents. These functional groups enhance its reactivity and stability, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The compound exhibits potential as a building block for biologically active molecules due to its ability to modulate electronic and steric properties. Its well-defined molecular structure allows for precise modifications, facilitating applications in medicinal chemistry and crop protection research. The presence of fluorine atoms improves lipophilicity and metabolic stability, contributing to its utility in the development of novel active ingredients.
{5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure
2172586-55-7 structure
Product Name:{5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
CAS No:2172586-55-7
MF:C8H11F5N4
MW:258.191758394241
CID:5568059
PubChem ID:165595735
Update Time:2025-06-20

{5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2172586-55-7
    • EN300-1596961
    • {[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
    • {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
    • Inchi: 1S/C8H11F5N4/c1-4(8(11,12)13)17-6(7(9)10)5(3-14-2)15-16-17/h4,7,14H,3H2,1-2H3
    • InChI Key: RCXZPTQNQBCHQJ-UHFFFAOYSA-N
    • SMILES: FC(C(C)N1C(C(F)F)=C(CNC)N=N1)(F)F

Computed Properties

  • Exact Mass: 258.09038718g/mol
  • Monoisotopic Mass: 258.09038718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.7Ų

{5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>

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Additional information on {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172586-55-7)

{5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172586-55-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles and is characterized by the presence of difluoromethyl and trifluoropropan-2-yl groups, which confer it with distinct chemical and pharmacological properties.

The synthesis of {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine typically involves a multi-step process that includes the formation of the triazole ring and subsequent functional group modifications. Recent advancements in click chemistry have facilitated the efficient synthesis of this compound, making it more accessible for further research and development.

In terms of its biological activities, {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown promising results in various preclinical studies. It has been evaluated for its potential as an antifungal agent due to its structural similarity to known antifungal triazoles. Additionally, preliminary studies have indicated that this compound may exhibit anti-inflammatory and anticancer properties, making it a valuable candidate for further investigation.

The pharmacokinetic profile of {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is another area of active research. Studies have shown that the presence of fluorine atoms in the molecule can significantly influence its metabolic stability and bioavailability. This is particularly important for optimizing the compound's therapeutic potential and reducing potential side effects.

Recent studies have also explored the use of {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in combination with other drugs to enhance their efficacy. For example, it has been tested in combination with conventional antifungal agents to combat drug-resistant fungal infections. The synergistic effects observed in these studies suggest that this compound could play a crucial role in developing new treatment strategies for difficult-to-treat infections.

In the context of drug discovery and development, {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and promising biological activities make it a valuable lead compound for further optimization and clinical evaluation.

To ensure the safe and effective use of {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, ongoing research is focused on understanding its mechanism of action at a molecular level. This includes elucidating its interactions with specific biological targets and pathways involved in disease processes. Advanced techniques such as X-ray crystallography and computational modeling are being employed to gain deeper insights into these mechanisms.

In conclusion, {5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172586-55-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

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